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Compound of Interest

Compound Name:
Galanin (1-16), mouse, porcine,

rat

Cat. No.: B13828582 Get Quote

Safeguarding Your Research: A Guide to
Handling Galanin (1-16) Peptides
Essential safety protocols and operational guidance for researchers working with Galanin (1-

16) from mouse, porcine, and rat sources, ensuring both personal safety and experimental

integrity.

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling of bioactive peptides like Galanin (1-16) is paramount. This

guide provides immediate and essential safety information, operational plans for handling, and

disposal considerations to foster a secure and efficient research environment.

Personal Protective Equipment (PPE)
When handling Galanin (1-16) from any species, adherence to standard laboratory safety

practices is critical. The following personal protective equipment is recommended to minimize

exposure and prevent contamination.
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PPE Category Recommended Equipment Specification

Eye Protection
Safety glasses with side

shields or goggles

European standard - EN 166

or equivalent

Hand Protection Protective gloves
Chemically compatible,

disposable nitrile gloves

Body Protection Laboratory coat Long-sleeved

Respiratory
Not generally required under

normal use conditions.

Use in a well-ventilated area.

Avoid dust formation.

Handle in accordance with good industrial hygiene and safety practices.[1] Avoid contact with

skin, eyes, or clothing, and prevent the formation of dust and aerosols.[1][2] Do not eat, drink,

or smoke when using this product.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Galanin (1-16) ensures safety and maintains the integrity of

the peptide for experimental use.

1. Receiving and Storage: Upon receipt, lyophilized Galanin (1-16) should be stored in a

freezer at -20°C or colder for long-term stability.[3][4][5][6] Keep the container tightly sealed in a

cool, well-ventilated area away from direct sunlight.[2]

2. Preparation for Use: Before opening, allow the vial to warm to room temperature in a

desiccator to prevent condensation and moisture absorption, which can reduce peptide

stability.[3][4][7] When weighing the peptide, do so in a designated area and wear gloves to

avoid contamination.[3]

3. Reconstitution: Dissolve the peptide in sterile, purified water or a buffer recommended by the

supplier. For peptides that are difficult to dissolve, sonication may be helpful.[3] Once in

solution, it is recommended to aliquot the peptide into single-use volumes to avoid repeated

freeze-thaw cycles.[4][5][6][7]

4. Experimental Use: Handle all solutions containing Galanin (1-16) with the appropriate PPE

as outlined in the table above. Work in a well-ventilated area to minimize inhalation exposure.
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5. Disposal: Dispose of unused peptide solutions and contaminated materials in accordance

with local, state, and federal regulations.[2] The safety data sheet for Galanin (1-29) (rat,

mouse) indicates that it is very toxic to aquatic life with long-lasting effects, so avoid release to

the environment.[2]

Experimental Workflow
The following diagram illustrates a standard workflow for handling Galanin (1-16) peptides in a

laboratory setting.
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Caption: Standard laboratory workflow for handling Galanin (1-16) peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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